[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-pentadecanoyloxypropyl] pentadecanoate

• Molecular Formula: C35H70NO8P
• Molecular Weight: 663.9 g/mol
• IUPAC Name: [3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-pentadecanoyloxypropyl] pentadecanoate
• InChI: InChI=1S/C35H70NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-34(37)41-31-33(32-43-45(39,40)42-30-29-36)44-35(38)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32,36H2,1-2H3,(H,39,40)
• InChI Key: SKVKIGSFTGVBOX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCCCCCCCCCC

Description

The compound [3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-pentadecanoyloxypropyl] pentadecanoate (hereafter referred to by its systematic name) is a synthetic glycerophospholipid derivative. Its molecular formula is C₃₅H₇₀NO₈P, with a molecular weight of 688.89 g/mol. The structure comprises a glycerol backbone substituted at the sn-1 and sn-2 positions with pentadecanoate (C15:0) ester groups and a phosphorylated 2-aminoethoxy moiety at the sn-3 position . The SMILES notation (CCCCCCCCCCCCCCC(=O)OC[CH](CO[P](O)(=O)OCCN)OC(=O)CCCCCCCCCCCCCC) confirms the presence of two saturated C15 acyl chains and a polar head group containing a primary amine linked via an ethoxy-phosphoryl bridge.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed analysis:

Structural Analogues in Glycerophospholipid Family

Property	[3-[2-Aminoethoxy...] Pentadecanoate	Phosphatidylcholine (DPPC)	Phosphatidylethanolamine (DOPE)	Synthetic Phospholipid (e.g., DPPE)
Head Group	2-Aminoethoxy-phosphoryl	Choline	Ethanolamine	Ethanolamine derivatives
Acyl Chains	C15:0 (pentadecanoate)	C16:0 (palmitate)	C18:1 (oleate)	Variable (often C16–C18)
Charge at Physiological pH	Neutral (amine may protonate weakly)	Zwitterionic (±)	Zwitterionic (±)	Depends on functionalization
Molecular Formula	C₃₅H₇₀NO₈P	C₄₀H₈₀NO₈P	C₄₁H₇₈NO₈P	Variable
Key Applications	Hypothetical: Drug delivery, membranes	Liposomes, surfactants	Membrane fusion, gene delivery	Targeted drug carriers

Key Differences:

Head Group Flexibility: Unlike phosphatidylcholine (DPPC) or phosphatidylethanolamine (DOPE), the target compound’s head group contains a primary amine linked via an ethoxy spacer. This may enhance pH-dependent interactions compared to bulkier choline or ethanolamine groups .

Acyl Chain Length: The use of pentadecanoate (C15:0) instead of palmitate (C16:0) or stearate (C18:0) may reduce melting temperature (~30–40°C for C15 vs.

Charge Profile : The absence of a quaternary ammonium group (as in DPPC) or a strong zwitterionic character (as in DOPE) could limit electrostatic interactions but enhance biocompatibility in certain formulations.

Functional Comparison with Pharmacopeial Compounds

references unrelated pharmacopeial compounds, such as (2R,3S)-2-hydroxy-3-phenyl-3-(phenylcarbonylamino)propanoate and a tricyclic diterpenoid derivative. These molecules differ fundamentally in backbone structure (e.g., aromatic vs. aliphatic) and functional groups (e.g., benzoyl vs. phosphoryl). While the pharmacopeial compounds are likely APIs with specific biological targets, the target glycerophospholipid may serve as an excipient or stabilizer in formulations, highlighting divergent roles .

Research Implications and Limitations

Synthesis Challenges : The compound’s branched phosphoryl-ethoxy-amine group may complicate synthesis compared to conventional phospholipids, requiring specialized phosphorylation strategies .

Biological Interactions : The amine group could facilitate pH-responsive behavior in drug delivery, though toxicity profiles remain unstudied in the provided evidence.

Data Gaps: No comparative studies on critical parameters (e.g., critical micelle concentration, bilayer stability) are available in the provided sources, necessitating further experimental validation.